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Compound of Interest

Compound Name: Triethyl isocitrate

Cat. No.: B1652955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the
solubility of triethyl isocitrate in aqueous and organic solvents. Due to the limited availability
of specific data for triethyl isocitrate, this document also includes comparative data for its
close isomer, triethyl citrate, to offer a broader context for researchers.

Core Compound: Triethyl Isocitrate

Triethyl isocitrate, systematically known as triethyl 1-hydroxypropane-1,2,3-tricarboxylate, is
an ester of isocitric acid and ethanol.[1] Its chemical structure and properties are distinct from
its more commonly studied isomer, triethyl citrate.

Chemical Identifiers:

IUPAC Name: triethyl 1-hydroxypropane-1,2,3-tricarboxylate[1]

Molecular Formula: C12H2007[1]

Molecular Weight: 276.28 g/mol [1]

CAS Number: 16496-37-0[1]

Despite a thorough review of scientific literature, specific quantitative solubility data for triethyl
isocitrate in various agueous and organic solvents remains largely unavailable. The focus of
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research has predominantly been on its isomer, triethyl citrate.

Comparative Analysis: Triethyl Citrate Solubility

To provide a frame of reference, this section details the solubility of the closely related isomer,
triethyl citrate (triethyl 2-hydroxypropane-1,2,3-tricarboxylate; CAS Number: 77-93-0). While not
the primary subject of this guide, this data can offer insights into the expected behavior of
citrate esters.

Solvent Solubility Temperature (°C)
Water 6.5 g/100 mL 25

Water 5.7 g/100 mL 25

Peanut Oil Soluble 1in 125 Not Specified
Ethanol (95%) Miscible Not Specified
Acetone Miscible Not Specified
Propan-2-ol Miscible Not Specified
Diethyl Ether Miscible Not Specified
Carbon Tetrachloride Slightly Soluble Not Specified

Experimental Protocol: General Method for
Solubility Determination

In the absence of a specific published protocol for triethyl isocitrate, a general method for
determining the solubility of a test chemical, adapted from established laboratory procedures, is
provided below. This protocol can be tailored to assess the solubility of triethyl isocitrate in
various solvents.

Objective: To determine the approximate solubility of a test chemical in a given solvent.
Materials:

o Test chemical (Triethyl Isocitrate)
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Selected solvents (e.g., water, ethanol, DMSO)
Glass vials with screw caps

Analytical balance

Vortex mixer

Water bath sonicator

Incubator or water bath capable of maintaining 37°C

Visual inspection apparatus (e.g., microscope or clear viewing background)

Procedure:

Initial High Concentration:
o Weigh a precise amount of the test chemical (e.g., 10 mg) into a glass vial.

o Add a small, measured volume of the solvent (e.g., 0.5 mL) to achieve a high starting
concentration (e.g., 20 mg/mL).

Mechanical Agitation:

o Gently mix the sample at room temperature.

o Vortex the vial for 1-2 minutes.

o If the chemical is not fully dissolved, sonicate in a water bath for up to 5 minutes.
Thermal Treatment:

o If the chemical remains undissolved, warm the solution to 37°C for a period of 5 to 60
minutes.

Visual Assessment:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Carefully observe the solution against a clear background. A chemical is considered
dissolved if the solution is clear with no visible particles, cloudiness, or precipitate.

 Serial Dilution for Insoluble Compounds:

o If the test chemical is insoluble at the initial concentration, increase the solvent volume by
a factor of 10 to decrease the concentration (e.g., to 2 mg/mL).

o Repeat the mechanical agitation and thermal treatment steps.

o Continue this process of serial dilution until the chemical fully dissolves or the desired
lower limit of solubility is reached.

Workflow for Solubility Determination

Caption: A generalized workflow for the experimental determination of chemical solubility.

Conclusion

While quantitative solubility data for triethyl isocitrate remains elusive in the current body of
scientific literature, this guide provides the available foundational knowledge and a practical
framework for its experimental determination. The comparative data for triethyl citrate serves as
a useful, albeit indirect, reference for researchers. As new research emerges, it will be crucial
to update our understanding of the specific physicochemical properties of triethyl isocitrate to
better support its potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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